Cas no 1006458-30-5 (1-(1-carboxyethyl)-1H-pyrazole-3-carboxylic acid)

1-(1-Carboxyethyl)-1H-pyrazole-3-carboxylic acid is a versatile pyrazole-based carboxylic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its bifunctional structure, featuring both a pyrazole ring and carboxyl groups, enables its use as a building block for heterocyclic compounds and metal-chelating ligands. The compound exhibits good solubility in polar solvents, facilitating its incorporation into reaction systems. Its stability under mild conditions and compatibility with various functionalization reactions make it a valuable reagent for designing complex molecular architectures. The presence of multiple reactive sites allows for selective modifications, supporting its utility in medicinal chemistry and material science research.

1-(1-carboxyethyl)-1H-pyrazole-3-carboxylic acid structure

1006458-30-5 structure

Product Name:1-(1-carboxyethyl)-1H-pyrazole-3-carboxylic acid

CAS No:1006458-30-5

MF:C₇H₈N₂O₄

MW:184.149421691895

MDL:MFCD06805776

CID:3060501

PubChem ID:19623307

Update Time:2025-06-07

1-(1-carboxyethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(1-Carboxy-ethyl)-1H-pyrazole-3-carboxylic acid
- 1-(1-Carboxyethyl)-1H-pyrazole-3-carboxylic acid
- 1006458-30-5
- 1-(1-carboxyethyl)-1H-pyrazole-3-carboxylicacid
- BBL040399
- STK350287
- 1-(1-carboxyethyl)pyrazole-3-carboxylic acid
- GQB45830
- EN300-92587
- AKOS000314767
- MFCD06805776
- CS-0264321
- 1-(1-carboxyethyl)-1H-pyrazole-3-carboxylic acid
- MDL： MFCD06805776
- Inchi： 1S/C7H8N2O4/c1-4(6(10)11)9-3-2-5(8-9)7(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key： HJPUGIHRYIHCHE-UHFFFAOYSA-N
- SMILES： OC(C(C)N1C=CC(C(=O)O)=N1)=O

Computed Properties

Exact Mass: 184.04840674Da
Monoisotopic Mass: 184.04840674Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 92.4Å²

1-(1-carboxyethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

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abcr	AB499882-100 mg	1-(1-Carboxyethyl)-1H-pyrazole-3-carboxylic acid	1006458-30-5		100MG	€253.70	2022-03-01
abcr	AB499882-250 mg	1-(1-Carboxyethyl)-1H-pyrazole-3-carboxylic acid	1006458-30-5		250MG	€343.00	2022-03-01
abcr	AB499882-500 mg	1-(1-Carboxyethyl)-1H-pyrazole-3-carboxylic acid	1006458-30-5		500MG	€475.60	2022-03-01
abcr	AB499882-1 g	1-(1-Carboxyethyl)-1H-pyrazole-3-carboxylic acid	1006458-30-5		1g	€609.00	2022-03-01
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